Cas no 1251844-06-0 (2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
1251844-06-0 structure
Product Name:2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1251844-06-0
MF:C13H14BF5O2
MW:308.05208158493
CID:4691314
PubChem ID:66734855
Update Time:2024-11-06
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- HJRPDUSMHNOSPO-UHFFFAOYSA-N
- SCHEMBL587211
- 1251844-06-0
- F74482
- 2-[3,5-difluoro-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- starbld0017261
- CS-0369261
- AKOS027324261
- 2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- Inchi： 1S/C13H14BF5O2/c1-11(2)12(3,4)21-14(20-11)7-5-8(15)10(9(16)6-7)13(17,18)19/h5-6H,1-4H3
- InChI Key： HJRPDUSMHNOSPO-UHFFFAOYSA-N
- SMILES： FC1C(C(F)(F)F)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F
Computed Properties
- Exact Mass: 308.1007007g/mol
- Monoisotopic Mass: 308.1007007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1242637-1g |
2-(3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE |
1251844-06-0 | 98% | 1g |
$125 | 2024-06-06 | |
| Aaron | AR00HIU4-100mg |
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1251844-06-0 | 98% | 100mg |
$10.00 | 2025-02-13 | |
| Aaron | AR00HIU4-250mg |
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1251844-06-0 | 98% | 250mg |
$15.00 | 2025-02-13 | |
| Aaron | AR00HIU4-1g |
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1251844-06-0 | 98% | 1g |
$48.00 | 2025-02-13 | |
| Aaron | AR00HIU4-5g |
2-(3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE |
1251844-06-0 | 98% | 5g |
$295.00 | 2023-12-16 | |
| Aaron | AR00HIU4-10g |
2-(3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE |
1251844-06-0 | 98% | 10g |
$512.00 | 2023-12-16 | |
| 1PlusChem | 1P00HILS-100mg |
2-(3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE |
1251844-06-0 | 98% | 100mg |
$42.00 | 2024-07-09 | |
| 1PlusChem | 1P00HILS-250mg |
2-(3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE |
1251844-06-0 | 98% | 250mg |
$46.00 | 2024-07-09 | |
| 1PlusChem | 1P00HILS-1g |
2-(3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE |
1251844-06-0 | 98% | 1g |
$99.00 | 2024-07-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439931-250mg |
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1251844-06-0 | 98% | 250mg |
￥236.00 | 2024-08-09 |
2-(3,5-Difluoro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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